Cas no 955127-78-3 (1H-pyrazolo4,3-bpyridine-5-carbaldehyde)

• Product Name: 1H-pyrazolo4,3-bpyridine-5-carbaldehyde
• CAS No: 955127-78-3
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 1123067
• PubChem ID: 59763277
• Update Time: 2025-11-02

1H-pyrazolo4,3-bpyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-b]pyridine-5-carboxaldehyde
• 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde
• 1H-pyrazolo4,3-bpyridine-5-carbaldehyde
• DTXSID101262886
• OMARGRRTTBTNKF-UHFFFAOYSA-N
• Z1255398330
• EN300-1271943
• SCHEMBL4999882
• AT13448
• AB73717
• 955127-78-3

• Inchi： 1S/C7H5N3O/c11-4-5-1-2-6-7(9-5)3-8-10-6/h1-4H,(H,8,10)
• InChI Key： OMARGRRTTBTNKF-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=C(C=NN2)N=1

Computed Properties

• Exact Mass: 147.043261791g/mol
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on 1H-pyrazolo4,3-bpyridine-5-carbaldehyde

Comprehensive Guide to 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde (CAS No. 955127-78-3): Properties, Applications, and Market Insights

1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde (CAS No. 955127-78-3) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo-pyridine derivative serves as a crucial building block in organic synthesis, particularly in the development of novel drug candidates and specialty chemicals. With its unique molecular structure featuring both pyrazole and pyridine rings, this compound offers remarkable potential for creating biologically active molecules.

The growing interest in 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde stems from its applications in medicinal chemistry, where researchers are exploring its potential as a scaffold for kinase inhibitors and other therapeutic agents. Recent studies have shown that derivatives of this compound exhibit promising activity against various disease targets, making it a hot topic in drug discovery circles. The aldehyde functional group at the 5-position provides an excellent handle for further chemical modifications, allowing for the creation of diverse molecular libraries.

From a chemical perspective, 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde demonstrates interesting physicochemical properties. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Its molecular structure contributes to both its stability and reactivity, making it particularly valuable for multi-step synthetic routes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify this compound in research settings.

The synthesis of 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, aligning with the growing demand for green chemistry practices. Researchers are particularly interested in developing catalytic methods that reduce waste generation and energy consumption during production.

In the pharmaceutical industry, 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde has emerged as a key intermediate for developing potential treatments in oncology, inflammation, and central nervous system disorders. Its structural features make it particularly suitable for creating molecules that can interact with biological targets through multiple binding modes. The compound's versatility has led to its inclusion in several patent applications for new drug candidates, reflecting its importance in medicinal chemistry.

Beyond pharmaceuticals, 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde finds applications in material science, where researchers are exploring its use in creating novel organic electronic materials. The conjugated system of the pyrazolo-pyridine core offers interesting electronic properties that could be valuable for developing organic semiconductors or light-emitting materials. This dual applicability in both life sciences and materials science makes it a compound of significant interdisciplinary interest.

The market for 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde has been steadily growing, driven by increasing R&D activities in pharmaceutical and specialty chemical sectors. Suppliers typically offer this compound in research quantities with high purity specifications to meet the demanding requirements of modern drug discovery programs. Quality control measures are particularly stringent, as even minor impurities can significantly impact downstream applications in sensitive biological assays.

Storage and handling of 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde require standard laboratory precautions for organic compounds. The material should be kept in a cool, dry environment, protected from light and moisture to maintain stability over time. Proper containment measures are recommended to prevent contamination and ensure the compound retains its specified purity throughout its shelf life.

Recent advancements in synthetic methodology have made 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde more accessible to researchers worldwide. Several contract research organizations now offer custom synthesis services for this compound and its derivatives, supporting the growing demand from academic and industrial laboratories. This increased availability is facilitating more extensive structure-activity relationship studies and accelerating the discovery of new bioactive molecules.

Analytical characterization of 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde typically includes comprehensive spectral data to confirm identity and purity. Modern analytical laboratories employ advanced techniques such as high-resolution mass spectrometry and two-dimensional NMR to fully characterize this compound and its synthetic intermediates. These rigorous analytical protocols are essential for ensuring reproducibility in research applications.

The future outlook for 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde appears promising, with ongoing research uncovering new potential applications. As drug discovery efforts continue to explore novel heterocyclic scaffolds, this compound is likely to maintain its importance as a versatile building block. The development of more efficient synthetic routes and the exploration of new derivative spaces are expected to further expand its utility in various scientific disciplines.

For researchers working with 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde, it's important to consult the latest scientific literature for up-to-date information on synthetic protocols and applications. Many recent publications have focused on optimizing reaction conditions and exploring new transformations of this valuable intermediate. Staying informed about these developments can significantly enhance research productivity and innovation potential.

In conclusion, 1H-pyrazolo[4,3-b]pyridine-5-carbaldehyde (CAS No. 955127-78-3) represents an important tool in modern chemical research, particularly in pharmaceutical development. Its unique structural features and versatile reactivity make it invaluable for creating diverse molecular architectures with potential biological activity. As research continues to uncover new applications for this compound, its role in advancing scientific discovery is expected to grow even more significant in the coming years.